Cas no 63589-20-8 (2-ammoniothiazolium sulphate)

2-ammoniothiazolium sulphate structure
2-ammoniothiazolium sulphate structure
Product Name:2-ammoniothiazolium sulphate
CAS No:63589-20-8
MF:C3H6N2O4S2
MW:198.220737934113
CID:960515
PubChem ID:113363
Update Time:2025-04-19

2-ammoniothiazolium sulphate Chemical and Physical Properties

Names and Identifiers

    • 2-ammoniothiazolium sulphate
    • 1,3-thiazol-2-amine sulfate (1:1)
    • 2-Thiazolamine, sulfate (1:1)
    • 2-aminothiazole sulfate
    • SCHEMBL3269558
    • 61169-63-9
    • QOJSIZLNPFGXCS-UHFFFAOYSA-N
    • AMINOTHIAZOLE; SULFURIC ACID
    • sulfuric acid;1,3-thiazol-2-amine
    • Thiazol-2-amine xsulfate
    • DTXSID7069948
    • 63589-20-8
    • EINECS 264-345-0
    • G70481
    • Inchi: 1S/C3H4N2S.H2O4S/c4-3-5-1-2-6-3;1-5(2,3)4/h1-2H,(H2,4,5);(H2,1,2,3,4)
    • InChI Key: QOJSIZLNPFGXCS-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1N.S(=O)(=O)(O)O

Computed Properties

  • Exact Mass: 197.97698
  • Monoisotopic Mass: 197.97689902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 122.04
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